Cas no 2229376-51-4 (tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 2229376-51-4
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• CID: 6019627
• PubChem ID: 165835561
• Update Time: 2025-05-20

tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate
• 2229376-51-4
• EN300-1875292

• Inchi： 1S/C16H23ClN2O3/c1-16(2,3)22-15(20)19-8-7-18-10-13(19)12-6-5-11(17)9-14(12)21-4/h5-6,9,13,18H,7-8,10H2,1-4H3
• InChI Key： BSOXDIHLWGNLAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1397203g/mol
• Monoisotopic Mass: 326.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate

tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate (CAS No: 2229376-51-4)

The compound tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate, identified by the CAS number 2229376-51-4, is a complex organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a tert-butyl group and a phenyl ring bearing chloro and methoxy substituents. The combination of these functional groups imparts the molecule with distinct chemical and pharmacological properties, making it a valuable compound in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. Researchers have focused on improving the yield and purity of tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate to meet the growing demand in pharmaceutical research. The synthesis typically involves multi-step processes, including nucleophilic substitution, coupling reactions, and purification techniques to isolate the final product.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These findings suggest that tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate could serve as a lead compound for developing drugs targeting neurological disorders, inflammatory diseases, and cardiovascular conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals and materials science. Its ability to interact with specific biological systems makes it a promising candidate for pest control agents and advanced materials with tailored properties. Researchers are actively investigating its stability under various environmental conditions to assess its suitability for large-scale industrial applications.

The structural versatility of tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate allows for further chemical modifications to enhance its bioavailability and efficacy. Current studies are focused on optimizing its pharmacokinetic profiles through structural modifications, such as altering the substituents on the phenyl ring or modifying the piperazine moiety. These efforts aim to develop more potent and selective derivatives for therapeutic use.

In conclusion, tert-butyl 2-(4-chloro-2-methoxyphenyl)piperazine-1-carboxylate (CAS No: 2229376-51-4) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and promising pharmacological properties make it an attractive target for further research and development. As advancements in synthetic methods and biological studies continue to unfold, this compound holds great potential for contributing to innovative solutions in various scientific domains.